(4-Methoxy-3-methyl-phenyl)-piperidin-4-yl-methanone

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: (4-methoxy-3-methylphenyl)-piperidin-4-ylmethanone
• InChI: InChI=1S/C14H19NO2/c1-10-9-12(3-4-13(10)17-2)14(16)11-5-7-15-8-6-11/h3-4,9,11,15H,5-8H2,1-2H3
• InChI Key: XRXWUYSYSGBANC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C2CCNCC2)OC

Description

(4-Methoxy-3-methyl-phenyl)-piperidin-4-yl-methanone is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-(4-(4-methoxy-3-methylbenzoyl)piperidin-1-yl)ethanone (5.45 g, 19.8 mmol) in 6 N HCl (40 mL) was heated to reflux for 12 h then concentrated in vacuo to a light purple solid. The material was taken up in ˜100 mL MeOH with heating and sonication, concentrated in vacuo to ˜25 mL, added diethyl ether (˜200 mL) to form white precipitate and a purple aqueous layer. The aqueous layer was removed via a pipet and concentrated in vacuo. The suspension was decanted through filter to recover a white solid (1.30 g). The aqueous material was concentrated in vacuo to form a purplish oil which was taken up in diethyl ether and the resulting suspension was filtered (0.82 g). The filtrate was concentrated in vacuo to a purple oil. The solid material was confirmed to be the title compound. Calculated molecular formula=C14H19NO2=233.31. found MS (ESI) m/e 233.9 (M+H+)